3-[(3-fluorophenyl)methylsulfonyl]-N-methylpropane-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(3-fluorophenyl)methylsulfonyl]-N-methylpropane-1-sulfonamide, also known as TAK-659, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various types of cancers and autoimmune diseases.
Mechanism of Action
3-[(3-fluorophenyl)methylsulfonyl]-N-methylpropane-1-sulfonamide is a selective inhibitor of BTK, a protein that plays a crucial role in B-cell receptor (BCR) signaling. By inhibiting BTK activity, this compound prevents the activation and proliferation of cancer cells and modulates the immune system's response in autoimmune diseases.
Biochemical and Physiological Effects:
This compound has been shown to have potent antitumor activity in preclinical models of various types of cancers. It has also been shown to have immunomodulatory effects, making it a potential treatment option for autoimmune diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[(3-fluorophenyl)methylsulfonyl]-N-methylpropane-1-sulfonamide in lab experiments include its potent antitumor activity and immunomodulatory effects, making it a potential treatment option for various types of cancers and autoimmune diseases. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its efficacy and safety in humans.
Future Directions
The future directions for 3-[(3-fluorophenyl)methylsulfonyl]-N-methylpropane-1-sulfonamide include further preclinical studies to determine its efficacy and safety in humans, clinical trials to evaluate its potential as a treatment option for various types of cancers and autoimmune diseases, and the development of more potent and selective BTK inhibitors.
Synthesis Methods
The synthesis of 3-[(3-fluorophenyl)methylsulfonyl]-N-methylpropane-1-sulfonamide involves several steps, including the reaction of 3-fluorobenzyl chloride with sodium methoxide, the reaction of the resulting intermediate with N-methylpropane-1-sulfonamide, and the final sulfonamide formation. The purity and yield of the final product are essential for its use in scientific research.
Scientific Research Applications
3-[(3-fluorophenyl)methylsulfonyl]-N-methylpropane-1-sulfonamide has been studied extensively in preclinical models of various types of cancers, including lymphoma, leukemia, and solid tumors. In these studies, this compound has shown potent antitumor activity by inhibiting the activity of Bruton's tyrosine kinase (BTK), a protein that plays a crucial role in the survival and proliferation of cancer cells.
In addition to its antitumor activity, this compound has also been shown to have immunomodulatory effects, making it a potential treatment option for autoimmune diseases such as rheumatoid arthritis and lupus.
properties
IUPAC Name |
3-[(3-fluorophenyl)methylsulfonyl]-N-methylpropane-1-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16FNO4S2/c1-13-19(16,17)7-3-6-18(14,15)9-10-4-2-5-11(12)8-10/h2,4-5,8,13H,3,6-7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDBRMLMIHNSYAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)CCCS(=O)(=O)CC1=CC(=CC=C1)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16FNO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.